o-Cresol

• IUPAC Name: 2-methylphenol
• InChI: InChI=1S/C7H8O/c1-6-4-2-3-5-7(6)8/h2-5,8H,1H3
• InChI Key: QWVGKYWNOKOFNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1O
• Molecular Formula: C7H8O, Array
• Related CAS: 25134-02-5, Array
• DSSTOX Substance ID: DTXSID8021808
• Molecular Weight: 108.14 g/mol
• Physical Description: O-cresol appears as colorless or yellow to brown-yellow or pinkish colored liquid with a phenol-like odor. Toxic by ingestion and/or skin absorption. May have a flash point between 100 and 199 °F. Causes burns to skin, eyes and mucous membranes. Insoluble in water., Liquid; Other Solid, Solid or liquid with a phenolic odor; Darkens with age and exposure to light and air; mp = 30 deg C; [Merck Index] Colorless solid; [ICSC] Colorless, yellow to yellowish-brown, or pink liquid; [CAMEO] White powder; [Sigma-Aldrich MSDS], Solid, COLOURLESS CRYSTALS WITH CHARACTERISTIC ODOUR. TURNS DARK ON EXPOSURE TO AIR AND LIGHT., Colourless to pale brown crystals, White crystals with a sweet, tarry odor. [Note: A liquid above 88 °F.]
• Boiling Point: 376 °F at 760 mmHg (EPA, 1998), 191.0 °C, 191.00 to 192.00 °C. @ 760.00 mm Hg, 191 °C, 376 °F
• Flash Point: 177.8 to 181.4 °F (EPA, 1998), 81.0 °C (177.8 °F) - closed cup, 178 °F (81 °C) (Closed cup), 81 °C c.c., 178 °F
• Solubility: less than 1 mg/mL at 66 °F (NTP, 1992), In water, 2.59X10+4 mg/L at 25 °C, Soluble in about 40 parts water., Miscible with ethanol, chloroform and ether. Soluble in solution of the fixed alkali hydroxides., Miscible with acetone, benzene and carbon tetrachloride, Soluble in vegetable oils, 25.9 mg/mL at 25 °C, Solubility in water, g/100ml at 25 °C: 2.5 (moderate), soluble in water, very soluble (in ethanol), 2%
• Density: 1.047 at 68 °F (EPA, 1998) - Denser than water; will sink, 1.047 at 20 °C/4 °C, Density of saturated air at 25 °C = 1.00089 (Air = 1)[, 1.05 g/cm³, Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00, 1.041-1.046, 1.05
• Vapor Density: 3.72 (EPA, 1998) - Heavier than air; will sink (Relative to Air), 3.72 (Air = 1), Relative vapor density (air = 1): 3.7
• Vapor Pressure: 1 mmHg at 100.76 °F (EPA, 1998), 0.29 [mmHg], 0.18 mm Hg at 25 °C, Vapor pressure, Pa at 25 °C: 33, (77 °F): 0.29 mmHg
• Color/Form: Crystals in liquid becoming dark with age and exposure to light and air, White crystals [Note: A liquid above 88 degrees F], Colorless, yellowish, or pinkish crystals
• CAS No.: 95-48-7
• Melting Point: 88 °F (EPA, 1998), 31.0 °C, 29.8 °C, 31 °C, 88 °F

Description

o-Cresol, also known as 2-methylphenol or 2-hydroxytoluene, is an organic compound with the chemical formula CH₃C₆H₄OH. It is a colorless to white crystalline solid with a sweet, phenolic odor. This compound is one of the three isomers of cresol, the others being m-cresol (3-methylphenol) and p-cresol (4-methylphenol). It is widely used as an intermediate in the production of various chemicals and is a derivative of phenol .

Synthetic Routes and Reaction Conditions:

Phenol Alkylation Method: this compound can be synthesized by the alkylation of phenol with methanol in the presence of an aluminum oxide catalyst at a pressure of about 4.14 MPa.

Diazotization and Hydrolysis of o-Toluidine: This method involves the diazotization of o-toluidine followed by hydrolysis to yield this compound.

Toluene Hydroxylation Method: Hydroxylation of toluene can also produce this compound.

Industrial Production Methods:

Coal Tar Distillation: this compound is traditionally extracted from coal tar, a byproduct of coke production from coal.

Petroleum Residues: Similar to coal tar, petroleum residues can be processed to extract this compound.

Types of Reactions:

Oxidation: this compound can undergo oxidation to form o-quinone and other oxidation products.

Reduction: Reduction of this compound can yield various hydrogenated products.

Substitution: this compound can participate in electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like nitric acid for nitration, halogens for halogenation, and sulfuric acid for sulfonation are commonly employed.

Major Products Formed:

Oxidation: o-Quinone and other oxidized derivatives.

Reduction: Hydrogenated cresols.

Substitution: Nitrthis compound, halogenated cresols, and sulfonated cresols.

Mechanism of Action

Target of Action

o-Cresol, also known as 2-methylphenol, is an organic compound that is widely used in the production of other chemicals . The primary targets of this compound are bacterial cell membranes . It is used directly as the active ingredient in bactericides or disinfectants .

Mode of Action

The mode of action of this compound involves physical damage to bacterial cell membranes . This damage is likely due to the interaction of the compound with the lipid bilayer of the cell membrane, disrupting its integrity and leading to cell death .

Biochemical Pathways

This compound affects several biochemical pathways. In a study on the degradation of this compound by Pseudomonas sp. CP4, it was found that this compound is degraded to 2-methyl-4-oxalocrotonate . 3-Methylcatechol from this compound was further degraded to 2-ketohex-cis-4-enoate . This indicates that this compound participates in complex biochemical pathways involving multiple enzymatic reactions .

Pharmacokinetics

All isomers of Cresol, including this compound, are absorbed across the respiratory and gastrointestinal tract and through the intact skin . They are widely distributed throughout the body after uptake . Cresols are mainly conjugated with glucuronic acid and inorganic sulfate and excreted as conjugates with the urine . At physiological pH, the conjugated metabolites are ionized to a greater extent than the parent compound, which reduces renal reabsorption and increases elimination with the urine . In addition to urinary excretion, cresols are excreted in the bile, but most undergo enterohepatic circulation .

Result of Action

The primary result of this compound’s action is the disruption of bacterial cell membranes, leading to cell death . This makes it effective as a bactericide or disinfectant . At high concentrations, this compound can induce toxicity in humans, leading to symptoms such as burning of the mouth and throat, abdominal pain, and/or vomiting .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, a study on the tolerance and degradation of this compound by microalgae found that the degradation rate and tolerance of the microalgae to this compound were affected by factors such as the medium’s initial pH and microalgal density . Another study found that a sudden spill of this compound in a river led to changes in the composition and function of microbial communities in the river sediments and nearby soils . This suggests that environmental factors can significantly influence the action, efficacy, and stability of this compound .

Biochemical Analysis

Biochemical Properties

o-Cresol plays a significant role in biochemical reactions, particularly in soil and water environments. It interacts with various enzymes, proteins, and other biomolecules. For instance, this compound has been shown to affect the activity of dehydrogenases, catalase, urease, acid phosphatase, alkaline phosphatase, arylsulfatase, and β-glucosidase . These interactions can either enhance or inhibit the activity of these enzymes, depending on the concentration of this compound.

Cellular Effects

This compound influences various cellular processes and functions. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For example, in microalgae, this compound can alter growth behavior and degradation rates . The compound’s impact on cellular metabolism includes changes in the utilization of glucose and other nutrients, which can affect overall cell function and viability.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound can be degraded by certain microorganisms, such as microalgae, over a period of days . Long-term exposure to this compound can lead to changes in cellular function, including alterations in enzyme activity and gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low concentrations, this compound may have minimal impact on cellular function. At higher doses, the compound can exhibit toxic or adverse effects. For example, in soil studies, this compound was found to inhibit biological activity at concentrations of 10 and 50 mg/kg . These findings highlight the importance of dosage in determining the compound’s impact on biological systems.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can influence the compound’s localization and accumulation in specific cellular compartments. For instance, this compound can be taken up by microalgae and distributed within the cells, affecting their growth and degradation capabilities .

Scientific Research Applications

o-Cresol has a wide range of applications in scientific research and industry:

Chemistry: It is used as a precursor for the synthesis of various chemicals, including herbicides like 2-methyl-4-chlorophenoxyacetic acid (MCPA) and dinitrocresol.

Biology: Research on the degradation of this compound by microalgae has shown its potential for bioremediation of phenolic pollutants.

Medicine: this compound is used as an intermediate in the production of pharmaceuticals, such as o-cresotinic acid.

Industry: It is employed in the manufacture of epoxy resins, dyes, and disinfectants.

Comparison with Similar Compounds

o-Cresol is one of the three isomers of cresol, the others being m-cresol and p-cresol. These isomers differ in the position of the hydroxyl group on the benzene ring:

m-Cresol (3-methylphenol): The hydroxyl group is attached to the third carbon of the benzene ring.

p-Cresol (4-methylphenol): The hydroxyl group is attached to the fourth carbon of the benzene ring.

Comparison:

Acidity: p-Cresol is slightly more acidic than this compound due to the position of the hydroxyl group.

Applications: While all three isomers are used in the production of chemicals and disinfectants, this compound is particularly noted for its use in the synthesis of herbicides and pharmaceuticals.

Uniqueness:

This compound: Known for its specific applications in the synthesis of herbicides like MCPA and its role in bioremediation research

By understanding the unique properties and applications of this compound, researchers and industries can better utilize this compound for various scientific and industrial purposes.

Synthesis routes and methods I

Procedure details

A 250-ml flask is charged with 50 mls of methylisopropyl ketone, 70 mls of toluene, 20 mls of water and 10 mls of 36% H2O2 (slowly added), 10 g of titanium silicalite. There are obtained 5.5 millimols of o-cresol (=13.7%), 3.2 millimol of m-cresol (=8.3%) and 31.2 millimol (=78%) of p-cresol, the yield relative to H2O2 being 41%.

Synthesis routes and methods II

Procedure details

10 g of the same catalyst as in Example 16, previously treated with H3PO4 and fired at 550° C., are placed in a 500-ml reactor together with 75 mls of toluene, 50 mls of methylisobutyl ketone and 20 mls of water. There are added 10 mls of 35% H2O2. There are obtained 0.712 g of ortho-cresol (=14.5%), 0.53 g of meta-cresol (10.8%) and 3.7 g of para-cresol (=75%), with a yield relative to H2O2 of 45%.

Synthesis routes and methods III

Procedure details

A 500-ml flask is charged with 150 mls toluene, 100 mls methylisobutyl ketone, 40 mls of water and 20 g of titanium silicalite. To this slurry there are added 25 mls of 36% H2O2 while maintaining the temperature to 90° C. There are obtained 8.5 g of para cresol, 1.2 g of meta cresol, 1.9 g of ortho cresol, with a yield relative to H2O2 of 21%. 100 mls of such a solution are distilled and 4.2 g of cresols are obtained, with the following distribution of the isomers: 73.2% of para cresol, 10.34% of the meta isomer and 16.46% of the ortho isomer.

Synthesis routes and methods IV

Procedure details

The resinous or gelous materials which were formed from phenol, hydroquinone, or p-benzoquinone by the reactions in Example 1 described above were practically insoluble not only in hot water but also in solvents such as acetone, benzene, xylene, chloroform, and pyridine, and were insoluble in molten maleic anhydride at 150° C. Incidentally, the resinous or gelatinous materials which were formed from cresol or xylenol were insoluble in hot water, but soluble in solvents such as acetone. These resinous or gelous materials showed considerable adhesiveness, and it may be readily presumed that once resinous materials are formed in and deposited on the apparatus, they will cause to bring scales by a rapid formation of fumaric acid and will result cloggings of apparatuses and pipes.

Synthesis routes and methods V

Procedure details

The effluent crackate vapor is separated from particulate solids in a cyclone separator, and the solids containing coke deposits are passed into the upper end of an ordinary or slow fluidized bed combustion zone maintained at about 1600° F. temperature for combustion of coke. Heated air and superheated steam are introduced into the lower end of the slow fluidized bed combustion zone. The hot decoked solids are recycled to the lower end of the fast fluidized bed, and flue gas is withdrawn from the top of the slow bed. The typical product slate that is obtained if secondary reactions are minimized is given in Table 1, with methyl catechol being the principal product. Increased process severity produces more secondary conversion of methyl catechol to catechol, cresol, phenol, toluene, and benzene. In addition, some tar is formed.

Customer Q & A

Q1: What is o-Cresol primarily used for?

A1: this compound and its related compounds are primarily used as hair colorants in oxidative hair dyes, meaning they are combined with an oxidizing agent before application [, ].

Q2: Are there any concerns about using this compound and related compounds in semi-permanent hair dyes?

A2: While the safety of this compound and related compounds in oxidative hair dyes is supported by existing data, more research is needed to determine their safety in semi-permanent hair dyes. Specifically, data on systemic toxicity, physical and chemical properties, impurities, metabolism, and potential genotoxicity and carcinogenicity are required [, ].

Q3: How does the presence of an oxidizing agent affect the safety of this compound and related compounds in hair dye?

A3: Research suggests that while some of these compounds alone can be moderate skin sensitizers, combining them with an oxidizing agent negates this effect. Animal tests showed no sensitization when the compounds were used in oxidative hair dye formulations [, ].

Q4: Can this compound be used as a biomarker for toluene exposure?

A4: While urinary this compound levels can be measured as a potential biomarker for toluene exposure, studies have shown that these levels do not always correlate well with blood toluene concentrations. Therefore, direct toluene analysis in blood is considered a more reliable marker for toluene exposure in medicolegal contexts [].

Q5: How does the structure of this compound relate to its adsorption onto activated carbon?

A5: The presence of a methyl group in this compound, compared to phenol, appears to enhance its adsorption onto activated carbon. This suggests that the molecular structure, specifically the presence of alkyl groups, plays a role in the adsorption efficiency of these compounds [].

Q6: What is the mechanism behind this compound's inhibitory effect on photosynthesis?

A6: this compound acts as an inhibitory uncoupler in photosynthesis. It disrupts electron transport between the primary electron acceptor of Photosystem II and the plastoquinone pool, similar to diuron-type herbicides, ultimately hindering photosynthesis [].

Q7: How does the presence of other pollutants, like 4-chlorophenol (4-CP), affect the photocatalytic degradation of this compound?

A7: When this compound and 4-CP are present together in a binary mixture undergoing photocatalytic degradation with TiO2 under UV irradiation, the degradation rates of both compounds are slower compared to their individual degradation rates. This suggests a competitive interaction for active sites on the photocatalyst surface [].

Q8: What insights have computational studies provided into the hydrogen bonding characteristics of this compound derivatives?

A9: Quantum-chemical calculations have revealed that α-fluorination of this compound weakens the hydrogen-bond acidity of the hydroxyl group, contrary to the effect observed in o-fluorobenzyl alcohols. Interestingly, α,α-difluorination does not significantly alter the hydrogen-bond acidity, while methyl perfluorination enhances it, highlighting the intricate relationship between fluorination patterns and hydrogen bonding properties in these compounds [].

Q9: What is the role of anhydrous potassium carbonate in the synthesis of 3-methyl salicylic acid from this compound?

A10: Anhydrous potassium carbonate (K2CO3) acts as an effective catalyst in the synthesis of 3-methyl salicylic acid from this compound via carboxylation in supercritical or subcritical carbon dioxide. The presence of K2CO3 facilitates the reaction, leading to higher conversions of this compound and yields of 3-methyl salicylic acid compared to other catalysts tested [].

Q10: How do the nuclear magnetic resonance (NMR) spectra of 4,6-disubstituted this compound derivatives reflect their structural features?

A11: NMR studies on 4,6-disubstituted this compound derivatives have shown that the chemical shifts of the ring protons are influenced by the electronic properties of the substituents. The spin-spin coupling constants between ring protons correlate with the electronegativities of the substituents. These findings demonstrate the utility of NMR spectroscopy in elucidating the structure-property relationships of substituted this compound compounds [].